Cas no 2649066-32-8 (3-(isocyanatomethyl)-2-methyloxolane)

• Product Name: 3-(isocyanatomethyl)-2-methyloxolane
• CAS No: 2649066-32-8
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD30240599
• CID: 5249057
• PubChem ID: 105746170
• Update Time: 2025-08-05

3-(isocyanatomethyl)-2-methyloxolane Chemical and Physical Properties

Names and Identifiers

• Furan, tetrahydro-3-(isocyanatomethyl)-2-methyl-
• 3-(isocyanatomethyl)-2-methyloxolane

• MDL： MFCD30240599
• Inchi： 1S/C7H11NO2/c1-6-7(2-3-10-6)4-8-5-9/h6-7H,2-4H2,1H3
• InChI Key： IPHWVRBDQNISHF-UHFFFAOYSA-N
• SMILES： O1CCC(CN=C=O)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-(isocyanatomethyl)-2-methyloxolane

3-(Isocyanatomethyl)-2-Methyloxolane (CAS No. 2649066-32-8): An Overview of Its Properties and Applications

3-(Isocyanatomethyl)-2-methyloxolane, with the CAS number 2649066-32-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its isocyanate functional group and a 2-methyloxolane ring, which contribute to its reactivity and utility in synthetic chemistry.

The molecular formula of 3-(isocyanatomethyl)-2-methyloxolane is C₇H₁₁NO₂, and its molecular weight is approximately 145.17 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 115°C at atmospheric pressure, making it suitable for various chemical processes that require moderate temperatures.

The isocyanate functional group in 3-(isocyanatomethyl)-2-methyloxolane is particularly noteworthy due to its high reactivity. Isocyanates are known for their ability to react with amines to form ureas, which are essential components in the synthesis of polyurethanes. This property makes 3-(isocyanatomethyl)-2-methyloxolane a valuable intermediate in the production of polyurethane-based materials, which are widely used in coatings, adhesives, and foams.

In the pharmaceutical industry, the unique structure of 3-(isocyanatomethyl)-2-methyloxolane has been explored for its potential as a building block in drug synthesis. Recent studies have shown that compounds containing isocyanate groups can be used to develop novel drug delivery systems and prodrugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of isocyanate-containing compounds in the design of prodrugs that can improve the bioavailability and stability of therapeutic agents.

The 2-methyloxolane ring in 3-(isocyanatomethyl)-2-methyloxolane adds another layer of complexity to its chemical properties. Oxolanes are cyclic ethers that exhibit high stability and low reactivity compared to their acyclic counterparts. This stability makes 3-(isocyanatomethyl)-2-methyloxolane an attractive candidate for use in reactions where maintaining the integrity of the molecular structure is crucial.

In materials science, 3-(isocyanatomethyl)-2-methyloxolane has been investigated for its potential applications in polymer synthesis. The combination of the isocyanate group and the oxolane ring allows for the creation of polymers with tailored properties, such as enhanced mechanical strength, improved thermal stability, and better solvent resistance. These properties make these polymers suitable for use in advanced materials for electronics, automotive parts, and aerospace applications.

The synthesis of 3-(isocyanatomethyl)-2-methyloxolane typically involves multi-step processes that include the formation of the oxolane ring followed by the introduction of the isocyanate group. One common method involves the reaction of 2-methyloxirane with methylamine to form an intermediate amine, which is then reacted with phosgene to produce the final product. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

Safety considerations are an important aspect when handling 3-(isocyanatomethyl)-2-methyloxolane. Isocyanates are known sensitizers and can cause respiratory issues if proper safety measures are not followed. It is essential to handle this compound under well-ventilated conditions and use appropriate personal protective equipment (PPE) such as gloves, goggles, and respirators.

In conclusion, 3-(isocyanatomethyl)-2-methyloxolane (CAS No. 2649066-32-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of an isocyanate functional group and a 2-methyloxolane ring makes it a valuable intermediate for developing novel materials and drugs. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various industries.